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Compound of Interest

Compound Name: H-L-Lys(4-N3-Z)-OH hydrochloride

Cat. No.: B15141867 Get Quote

Technical Guide: H-L-Lys(4-N3-Z)-OH
Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for research and

development professionals. It is not a substitute for a certified Safety Data Sheet (SDS). A

comprehensive, publicly available SDS for H-L-Lys(4-N3-Z)-OH hydrochloride is not readily

available. The information herein is compiled from supplier data and safety information for

structurally related compounds. Always consult the specific SDS provided by the supplier

before handling this chemical.

Chemical and Physical Properties
This section summarizes the key chemical and physical identifiers for H-L-Lys(4-N3-Z)-OH
hydrochloride. The data is aggregated from various chemical suppliers.[1][2][3][4][5]
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Property Value

CAS Number 2084913-49-3[1][2][3][4]

Molecular Formula C14H20ClN5O4[2][3][4][5]

Molecular Weight 357.79 g/mol [2][5]

IUPAC Name

(2S)-2-amino-6-[(4-

azidophenyl)methoxycarbonylamino]hexanoic

acid;hydrochloride[5]

Synonyms

H-L-Lys(4-N3-Z)-OH HCl, H-Lys(Z(4-N3))-OH

HCl, pAzZLys.HCl, H-Lys(Z-4-N3)-OH HCl, Nε-

(p-azidobenzyloxycarbonyl) lysine

hydrochloride[4][5]

Appearance White to light yellow solid[5]

Purity >96% to >98%[3][4]

Storage Temperature 2-8 °C[1][4][5][6]

Safety and Handling
The following table outlines the known safety and handling precautions for H-L-Lys(4-N3-Z)-
OH hydrochloride, based on supplier information. Due to the lack of a specific SDS, general

safe laboratory practices for handling chemical compounds of this nature are also included,

drawing from safety data for L-Lysine hydrochloride.
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Precaution Recommendation

Personal Protective Equipment (PPE)
Wear protective gloves, clothing, eye, and face

protection.[7][8]

Engineering Controls
Ensure adequate ventilation. Use in a well-

ventilated area.[7][9]

Handling

Avoid contact with skin, eyes, and clothing.

Avoid dust formation. Do not ingest or inhale.[7]

[8]

Storage
Keep containers tightly closed in a dry, cool, and

well-ventilated place at 2-8°C.[1][4][5][6][7]

Incompatible Materials Strong oxidizing agents.[7][9][10]

Fire Fighting

Use appropriate extinguishing media for

surrounding fire. Wear self-contained breathing

apparatus. Thermal decomposition may produce

irritating gases and vapors, including nitrogen

oxides, carbon monoxide, carbon dioxide, and

hydrogen chloride gas.[7][9]

First Aid (General) Seek medical attention if symptoms occur.[7][8]

- Inhalation
Move to fresh air. If not breathing, give artificial

respiration.[7][8]

- Skin Contact Wash off with soap and plenty of water.[11]

- Eye Contact
Rinse cautiously with water for several minutes.

[9]

- Ingestion
Do NOT induce vomiting. Rinse mouth and seek

medical attention.[7][9]

Experimental Applications and Workflows
H-L-Lys(4-N3-Z)-OH hydrochloride is a protected amino acid derivative used in peptide

synthesis.[5] Its key feature is the azide (N3) group, which allows it to participate in "click

chemistry" reactions, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC) or
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strain-promoted alkyne-azide cycloaddition (SPAAC).[12][13][14] This enables the site-specific

modification and functionalization of peptides and proteins, making it a valuable tool in

chemical biology, drug discovery, and the development of antibody-drug conjugates (ADCs).[3]

[12][13] It can be used as a photo-affinity reagent and an infrared probe.[12][15]

General Laboratory Handling Workflow
The following diagram illustrates a standard workflow for handling a chemical reagent like H-L-
Lys(4-N3-Z)-OH hydrochloride in a research setting.
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Standard laboratory workflow for chemical handling.
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Role in Click Chemistry
The structural components of H-L-Lys(4-N3-Z)-OH hydrochloride are logically related to its

function as a tool for bioconjugation. The diagram below illustrates this relationship.

Structural Components

Functional Roles

H-L-Lys(4-N3-Z)-OH
hydrochloride

L-Lysine BackboneZ-Protecting Group
(Benzyloxycarbonyl)

Azide Group (-N3)
on Benzyl Ring Hydrochloride Salt

Incorporation into
Peptide Chain

Protects ε-amino Group
during Synthesis

Bioorthogonal Handle
for 'Click' Reaction

Enhances Solubility
and Stability

Site-specific
Modification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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